3-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C21H23BrN2O3/c1-4-10-24-17-12-16(23-19(25)14-6-5-7-15(22)11-14)8-9-18(17)27-13-21(2,3)20(24)26/h5-9,11-12H,4,10,13H2,1-3H3,(H,23,25)
• InChI Key: LWFDYMCCASNAHM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br)OCC(C1=O)(C)C
• Molecular Formula: C21H23BrN2O3
• Molecular Weight: 431.3 g/mol

Description

3-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C21H23BrN2O3 and its molecular weight is 431.33. The purity is usually 95%.
BenchChem offers high-quality 3-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Below, I will attempt to generalize the findings from the search results to discuss scientific research applications related to compounds with structural or functional similarities, excluding information related to drug use and dosage, drug side effects, and focusing on scientific research relevance:

Pharmacological Research and Drug Development

Compounds with complex structures, similar to the one mentioned, are often subjects of pharmacological research. For example, benzodiazepines and their derivatives, like midazolam, have been studied for their cardiac and vascular effects during anesthesia in coronary-surgical patients. Such studies aim to understand the hemodynamic impacts of these compounds, optimizing their use in medical procedures to ensure safety and efficacy Schleussner et al., 1981.

Environmental Health and Safety

Research into brominated flame retardants (BFRs) and their alternatives focuses on their presence in indoor environments and their implications for human health. Studies in this area aim to monitor the levels of these compounds in various matrices (air, dust, human tissues) and assess exposure risks. For instance, Takigami et al. (2009) analyzed BFRs in indoor air and dust samples from houses in Japan, highlighting the need for monitoring these substances due to their potential health effects Takigami et al., 2009.

Metabolism and Excretion Studies

Understanding the metabolism and excretion of pharmaceuticals is crucial for developing safe and effective drugs. Research in this area explores how drugs are processed in the body and identifies their metabolites, aiding in the design of compounds with favorable pharmacokinetic profiles. For example, Smith et al. (1967) investigated the metabolism and excretion of a specific drug in dogs and humans, providing insight into its pharmacokinetics Smith et al., 1967.